Cas no 1702744-45-3 (NiCl(o-tolyl)(TMEDA))

• Product Name: NiCl(o-tolyl)(TMEDA)
• CAS No: 1702744-45-3
• MF: C₁₃H₂₃ClN₂Ni
• MW: 301.481523752213
• MDL: MFCD29037017
• CID: 4727586
• Update Time: 2025-06-29

NiCl(o-tolyl)(TMEDA) Chemical and Physical Properties

Names and Identifiers

• Chloro(2-methylphenyl)(N,N,N,N-tetramethyl-1,2-ethylenediamine)nickel(II)
• [(TMEDA)Ni(o-tolyl)Cl]
• Chloronickel;methylbenzene;N,N,N',N'-tetramethylethane-1,2-diamine
• NiCl(o-tolyl)(TMEDA)
• CHLORO(2-METHYLPHENYL)(N,N,N',N'-TETRAMETHYL-1,2-ETHYLENEDIAMINE)NICKEL(II),99%(CONTAINSABOUT5%O-CHLOROTOLUENE)NICL(O-TOLYL)(TMEDA)
• Chloro(2-methylphenyl)(N,N,N',N'-tetramethyl-1,2-ethylenediamine)nickel(II), 99% (contains about 10% o-chlorotoluene) NiCl(o-tolyl)(TMEDA)
• Chloro(2-methylphenyl)(N,N,N',N'-tetramethyl-1,2-ethylenediamine)nickel(II)
• chloro(2-methylphenyl)(N,N,N`,N`-tetramethyl-1,2-ethylenediamine)nickel
• Chloro(2-methylphenyl)(N,N,N'',N''-tetramethyl-1,2-ethylenediamine)nickel(II)

• MDL： MFCD29037017
• Inchi： 1S/C7H7.C6H16N2.ClH.Ni/c1-7-5-3-2-4-6-7;1-7(2)5-6-8(3)4;;/h2-5H,1H3;5-6H2,1-4H3;1H;/q-1;;;+1/p-1
• InChI Key： JKHSSMUEZWZHPB-UHFFFAOYSA-M
• SMILES： [Ni]Cl.N(C)(C)CCN(C)C.C1(C)C=CC=C[C-]=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 188
• Topological Polar Surface Area: 6.5

NiCl(o-tolyl)(TMEDA) Security Information

• Hazard Category Code： 45-42/43
• Safety Instruction： 53-22-36/37/39-45
• TSCA：No

Additional information on NiCl(o-tolyl)(TMEDA)

NiCl(o-tolyl)(TMEDA) (CAS No. 1702744-45-3): An Advanced Catalyst in Modern Chemical Synthesis

NiCl(o-tolyl)(TMEDA) (CAS No. 1702744-45-3) is a highly specialized nickel complex that has gained significant attention in the field of chemical synthesis due to its unique catalytic properties. This compound, formally known as nickel(II) chloride(o-tolyl)(N,N,N',N'-tetramethylethylenediamine), is a versatile reagent that has found applications in a variety of synthetic transformations, particularly in the areas of cross-coupling reactions and asymmetric catalysis.

The structure of NiCl(o-tolyl)(TMEDA) is characterized by a central nickel(II) ion coordinated to an o-tolyl ligand and a TMEDA (N,N,N',N'-tetramethylethylenediamine) ligand. The o-tolyl ligand provides steric and electronic effects that enhance the catalytic activity, while the TMEDA ligand stabilizes the complex and influences its reactivity. This combination of ligands results in a highly active and selective catalyst that can be used in a wide range of synthetic processes.

Recent studies have highlighted the effectiveness of NiCl(o-tolyl)(TMEDA) in various cross-coupling reactions, including Suzuki-Miyaura coupling, Negishi coupling, and Kumada coupling. These reactions are crucial for the synthesis of complex organic molecules, such as pharmaceuticals, agrochemicals, and materials with advanced properties. For instance, a study published in the Journal of the American Chemical Society (JACS) demonstrated that NiCl(o-tolyl)(TMEDA) could achieve high yields and excellent selectivity in the Suzuki-Miyaura coupling of aryl halides with boronic acids under mild conditions.

In addition to its use in cross-coupling reactions, NiCl(o-tolyl)(TMEDA) has shown promise in asymmetric catalysis. Asymmetric synthesis is a critical area of research for the production of enantiomerically pure compounds, which are essential for pharmaceutical applications. A recent paper in Angewandte Chemie International Edition reported that NiCl(o-tolyl)(TMEDA) could catalyze the enantioselective addition of organometallic reagents to aldehydes with high enantioselectivity and yield. This finding opens new avenues for the synthesis of chiral building blocks used in drug discovery and development.

The stability and ease of handling of NiCl(o-tolyl)(TMEDA) make it an attractive choice for industrial applications. Unlike some other nickel catalysts, which can be sensitive to air and moisture, NiCl(o-tolyl)(TMEDA) remains stable under ambient conditions, reducing the need for specialized storage and handling protocols. This property is particularly beneficial for large-scale syntheses where maintaining consistent reaction conditions is crucial.

The versatility of NiCl(o-tolyl)(TMEDA) extends beyond its catalytic applications. It has also been explored as a precursor for the preparation of other nickel complexes with tailored properties. For example, researchers have used NiCl(o-tolyl)(TMEDA) as a starting material to synthesize nickel-based catalysts for polymerization reactions, demonstrating its potential in materials science.

In conclusion, NiCl(o-tolyl)(TMEDA) (CAS No. 1702744-45-3) is a highly effective catalyst with a wide range of applications in modern chemical synthesis. Its unique structure and properties make it an invaluable tool for researchers and industrial chemists working on complex synthetic challenges. As research continues to uncover new applications and improvements in catalytic efficiency, the importance of this compound is likely to grow further.